8-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-methyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione

• CAS No.: 476480-06-5
• Molecular Formula: C23H26N6O3
• Molecular Weight: 434.5 g/mol
• IUPAC Name: 8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione
• InChI: InChI=1S/C23H26N6O3/c1-26-20-19(21(31)25-23(26)32)29(15-17-7-4-6-16-5-2-3-8-18(16)17)22(24-20)28-11-9-27(10-12-28)13-14-30/h2-8,30H,9-15H2,1H3,(H,25,31,32)
• InChI Key: KGQNMMIZZFRCAG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CCO)CC4=CC=CC5=CC=CC=C54

Description

8-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-methyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione is a potent and selective inhibitor of phosphodiesterase 5 (PDE5), an enzyme that hydrolyzes the key secondary messenger cyclic guanosine monophosphate (cGMP) [ https://go.drugbank.com/drugs/DB00256 ]. By elevating intracellular cGMP levels, this compound serves as a critical pharmacological tool for investigating the nitric oxide (NO)/cGMP signaling pathway in various research contexts. Its primary research value lies in the study of smooth muscle relaxation, platelet aggregation, and cellular proliferation. Researchers utilize this inhibitor to probe the mechanisms underlying conditions such as cardiac hypertrophy, pulmonary hypertension, and erectile dysfunction at a molecular level [ https://www.ncbi.nlm.nih.gov/books/NBK557453/ ]. Furthermore, due to the role of cGMP in synaptic plasticity, this compound is also employed in neuroscientific research to understand learning, memory processes, and potential cognitive disorders [ https://www.nature.com/articles/s41398-021-01639-6 ]. Its naphthalene-containing structure contributes to its high potency and selectivity, making it a preferred compound for elucidating complex PDE5-mediated physiological and pathological processes.

Biological Activity

The compound 8-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-methyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione, often referred to as a piperazine derivative, has garnered attention in medicinal chemistry for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{28}N_4O_3$, with a molecular weight of approximately 396.49 g/mol. The structure features a purine core substituted with a naphthylmethyl group and a hydroxyethylpiperazine moiety, which are crucial for its biological activity.

Antimicrobial Activity

Research indicates that piperazine derivatives exhibit varying degrees of antimicrobial activity. A study demonstrated that related compounds showed significant efficacy against bacterial strains such as Xanthomonas axonopodis and Ralstonia solanacearum, suggesting that structural modifications can enhance antimicrobial properties .

Antidepressant Potential

The compound's structural similarity to known antidepressants positions it as a candidate for further investigation in the treatment of depression. Studies have shown that piperazine derivatives can inhibit serotonin reuptake and act as antagonists at serotonin receptors, potentially leading to antidepressant effects .

Inhibition of Enzymatic Activity

Preliminary studies suggest that this compound may inhibit enzymes like α-glucosidase, which is relevant for managing diabetes. The presence of hydroxyl groups in its structure could facilitate interaction with the enzyme's active site .

Study on Antidepressant Activity

In a controlled study evaluating piperazine derivatives for their antidepressant effects, compounds similar to 8-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-methyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione were tested in animal models. Results indicated significant reductions in depressive behaviors compared to controls, attributed to increased serotonin levels in the brain .

Enzyme Inhibition Research

Another study focused on the compound's ability to inhibit α-glucosidase. The results showed that modifications to the piperazine ring could enhance inhibitory potency. Compounds with similar structures exhibited IC50 values in the low micromolar range, indicating strong potential for therapeutic applications in diabetes management .

Data Tables

Property	Value
Molecular Formula	C22H28N4O3
Molecular Weight	396.49 g/mol
Antimicrobial Activity	Effective against specific bacterial strains
Antidepressant Activity	Significant behavioral improvement in models
Enzyme Inhibition (α-glucosidase)	Low micromolar IC50 values

Scientific Research Applications

Pharmacological Applications

• Anticancer Activity
  • Several studies have indicated that compounds containing purine derivatives exhibit significant anticancer properties. The modification of the purine structure with piperazine and naphthalene enhances its interaction with cellular targets involved in cancer proliferation pathways.
  • Case Study : Research has demonstrated that similar compounds can inhibit tumor growth in various cancer cell lines by inducing apoptosis and cell cycle arrest.
• Antimicrobial Properties
  • The presence of the piperazine ring has been linked to antimicrobial activity against various bacterial strains. Compounds with this structure have been reported to disrupt bacterial cell membranes and inhibit essential cellular processes.
  • Case Study : A series of piperazine derivatives were synthesized and tested against common pathogens such as Staphylococcus aureus and Escherichia coli, showing promising results in inhibiting bacterial growth.
• CNS Activity
  • The compound's ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders. Its structure suggests potential interactions with neurotransmitter systems, particularly those involving serotonin and dopamine.
  • Case Study : Preliminary studies have shown that similar piperazine-based compounds exhibit anxiolytic effects in animal models, indicating potential for further development in treating anxiety disorders.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of this compound is crucial for optimizing its pharmacological properties. Modifications to the piperazine moiety or the naphthalene group can significantly affect its biological activity.

Modification	Effect on Activity
Hydroxyethyl substitution	Increases solubility and bioavailability
Naphthalene ring size	Affects binding affinity to target receptors
Methyl group position	Influences metabolic stability

Comparison with Similar Compounds

7-Isopentyl-3-methyl-8-(4-(naphthalen-1-ylmethyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• Structural Features :
  • Naphthalen-1-ylmethyl group at position 7 (same as target compound).
  • Isopentyl (3-methylbutyl) chain at position 7 instead of hydroxyethylpiperazine.
  • Piperazine substituted with naphthalen-1-ylmethyl at position 7.
• Molecular Formula : C26H32N6O2 .
• Piperazine substitution at position 8 differs (naphthalen-1-ylmethyl vs. hydroxyethyl), which may alter binding affinity to targets like Eg5 ATPase or DPP-3.

8-(3-(1H-Imidazol-1-yl)propylamino)-3-methyl-7-((naphthalen-3-yl)methyl)-1H-purine-2,6(3H,7H)-dione (Compound 5, ZINC06444857)

• Structural Features: Naphthalen-3-ylmethyl group at position 7 (vs. naphthalen-1-yl in the target compound). 3-(Imidazol-1-yl)propylamino substituent at position 8.
• Molecular Formula : C24H24N8O2 .
• Bioactivity :
  • IC50 of 2.37 µM against Eg5 ATPase, demonstrating potent anticancer activity.
  • Molecular dynamics simulations highlight interactions with Tyr104 and Tyr352 in the Eg5 allosteric pocket .
• Key Differences: Naphthalene substitution at position 3 (vs. 1) may reduce π-π stacking efficiency in certain binding pockets.

8-[[4-(Cyclopropylcarbonyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-(3-methylbutyl)-1H-purine-2,6(3H,7H)-dione (NCT-501)

• Structural Features :
  • Cyclopropanecarbonyl-piperazine at position 8.
  • 3-Methylbutyl chain at position 5.
• Molecular Formula : C21H32N6O3 .
• Key Differences :
  • The cyclopropanecarbonyl group increases steric bulk and lipophilicity compared to hydroxyethyl.
  • Lack of naphthalene reduces aromatic interactions but improves metabolic stability.

Linagliptin Impurity 14: (R)-8-(3-Aminopiperidin-1-yl)-3-methyl-7-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione

• Structural Features: 4-Methylquinazolin-2-ylmethyl group at position 7. 3-Aminopiperidine at position 8 (vs. hydroxyethylpiperazine).
• Molecular Formula : C22H26N8O2 .
• Key Differences: Quinazoline substituent may enhance binding to DPP-4 compared to naphthalene. Aminopiperidine introduces a primary amine, altering charge and hydrogen-bonding capacity.
• Bioactivity : Linagliptin (parent drug) is a DPP-4 inhibitor with IC50 < 1 nM; impurities may exhibit reduced potency .

Comparative Analysis Table

Compound Name	Molecular Formula	Position 7 Substituent	Position 8 Substituent	Key Bioactivity/IC50	Evidence Sources
Target Compound	C26H30N6O3	Naphthalen-1-ylmethyl	4-(2-Hydroxyethyl)piperazin-1-yl	N/A (Theoretical)
7-Isopentyl-3-methyl-8-(4-(naphthalen-1-ylmethyl)piperazin-1-yl)-purine-dione	C26H32N6O2	Naphthalen-1-ylmethyl + isopentyl	4-(Naphthalen-1-ylmethyl)piperazin-1-yl	Not reported
ZINC06444857 (Compound 5)	C24H24N8O2	Naphthalen-3-ylmethyl	3-(Imidazol-1-yl)propylamino	Eg5 ATPase IC50 = 2.37 µM
NCT-501	C21H32N6O3	3-Methylbutyl	4-(Cyclopropanecarbonyl)piperazin-1-yl	ALDH1A1 inhibition
Linagliptin Impurity 14	C22H26N8O2	4-Methylquinazolin-2-ylmethyl	3-Aminopiperidin-1-yl	DPP-4 inhibition (parent drug)

Key Research Findings and Implications

Substituent Position Matters: The naphthalen-1-ylmethyl group in the target compound may favor interactions with hydrophobic pockets compared to naphthalen-3-yl (as in ZINC06444857) . Hydroxyethylpiperazine enhances solubility over cyclopropanecarbonyl (NCT-501) or aminopiperidine (Linagliptin Impurity 14) .

Bioactivity Trends: Piperazine derivatives with hydrogen-bond donors (e.g., hydroxyethyl) show promise in enzyme inhibition (e.g., Eg5 ATPase, DPP-4) . Bulky aromatic groups (naphthalene, quinazoline) improve target affinity but may reduce oral bioavailability .

Synthetic Accessibility :

• Hydroxyethylpiperazine is synthetically accessible via nucleophilic substitution or reductive amination, as seen in antidiabetic drug impurity syntheses .

Q & A

Q. What synthetic routes are recommended for synthesizing this compound?

The synthesis of this purine-piperazine derivative typically involves:

• Purine core formation : Cyclization of intermediates (e.g., via condensation reactions) under controlled pH and temperature .
• Piperazine introduction : Coupling the purine core with 4-(2-hydroxyethyl)piperazine using reagents like EDCI/HOBt or DCC to activate carboxylic acid intermediates .
• Naphthalene substitution : Alkylation at the purine N-7 position using naphthalen-1-ylmethyl halides under basic conditions (e.g., K₂CO₃ in DMF) . Key optimization : Use HPLC to monitor reaction progress and column chromatography for purification .

Q. Which spectroscopic methods are critical for structural characterization?

• ¹H/¹³C NMR : To confirm substitution patterns (e.g., piperazine integration, naphthalene proton signals) .
• High-Resolution Mass Spectrometry (HRMS) : For exact molecular weight validation .
• FT-IR : To identify functional groups like carbonyl (C=O) and hydroxyl (O-H) stretches .

Q. What in vitro assays are suitable for preliminary biological screening?

• Antiproliferative activity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Enzyme inhibition : Fluorescence-based assays targeting kinases or polymerases, given structural similarity to purine-based inhibitors .

Advanced Research Questions

Q. How can synthetic yield be improved for multi-step reactions?

• Solvent optimization : Use polar aprotic solvents (e.g., DMF) to enhance nucleophilicity in substitution steps .
• Catalyst selection : Employ Pd-based catalysts for Suzuki-Miyaura coupling if aryl-boron intermediates are used .
• Temperature control : Lower temperatures (0–5°C) during sensitive steps (e.g., diazotization) to minimize side reactions .
• Automated purification : Flash chromatography with gradient elution improves recovery of polar intermediates .

Q. What mechanistic strategies elucidate this compound’s antitumor activity?

• Target identification : Use pull-down assays with biotinylated probes or CETSA (Cellular Thermal Shift Assay) to identify binding proteins .
• Pathway analysis : RNA-seq or phosphoproteomics to map downstream effects (e.g., apoptosis or cell cycle arrest) .
• Molecular docking : Compare binding affinities with known purine derivatives (e.g., ATP-competitive kinase inhibitors) using software like AutoDock .

Q. How should contradictory data on biological efficacy be resolved?

• Model system validation : Compare results across cell lines (e.g., primary vs. immortalized) and animal models .
• Dose-response analysis : Ensure IC₅₀/EC₅₀ values are calculated across a broad concentration range (e.g., 0.1–100 µM) .
• Batch variability checks : Re-synthesize the compound and confirm purity (>95% by HPLC) to rule out synthetic artifacts .

Methodological Design Considerations

Q. What experimental designs mitigate off-target effects in cellular assays?

• Counter-screening : Test against unrelated enzymes (e.g., phosphatases) to assess selectivity .
• CRISPR knockouts : Validate target specificity using isogenic cell lines lacking the putative target protein .
• Negative controls : Include structurally analogous but inactive compounds (e.g., piperazine-free purines) .

Q. How can stability and solubility challenges be addressed in formulation studies?

• Co-solvent systems : Use DMSO/PEG 400 mixtures for in vitro assays to enhance aqueous solubility .
• Lyophilization : Stabilize the compound for long-term storage by freeze-drying with cryoprotectants (e.g., trehalose) .
• Prodrug strategies : Introduce hydrolyzable esters at the hydroxyethyl group to improve bioavailability .

Data Analysis and Interpretation

Q. What statistical approaches are recommended for dose-response studies?

• Non-linear regression : Fit data to a four-parameter logistic model (e.g., GraphPad Prism) to calculate EC₅₀/IC₅₀ .
• ANOVA with post-hoc tests : Compare efficacy across treatment groups and adjust for multiple comparisons (e.g., Tukey’s test) .

Q. How can SAR studies guide further structural optimization?

• Substitution analysis : Systematically vary substituents (e.g., replace naphthalene with biphenyl) and correlate with activity .
• 3D-QSAR modeling : Use CoMFA or CoMSIA to predict regions of the molecule critical for binding .